Cas no 208038-27-1 (Chenodeoxycholic Acid 24-Acyl-b-D-glucuronide)

• Product Name: Chenodeoxycholic Acid 24-Acyl-b-D-glucuronide
• CAS No: 208038-27-1
• Molecular Formula: C₃₀H₄₈O₁₀
• Molecular Weight: 568.69612
• CID: 1061763

Chenodeoxycholic Acid 24-Acyl-b-D-glucuronide Properties

Names and Identifiers

• Chenodeoxycholic Acid 24-Acyl-β-D-glucuronide
• (2S,3S,4S,5R,6S)-6-[(4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]oxy-3,4,5-trihydr
• 1-[(3α,5β,7α)-3,7-Dihydroxycholan-24-oate] β-D-Glucopyranuronic Acid
• CHENODEOXYCHOLIC ACID 24-ACYL-B-D-GLUCURONIDE
• A,5
• A,7
• A-D-Glucopyranuronic Acid
• A-D-glucuronide
• Chenodeoxycholic Acid 24-Acyl-

Computed Properties

• Exact Mass: 568.324748g/mol
• Surface Charge: 0
• XLogP3: 3.4
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 7
• Monoisotopic Mass: 568.324748g/mol
• Monoisotopic Mass: 568.324748g/mol
• Topological Polar Surface Area: 174Ų
• Heavy Atom Count: 40
• Complexity: 959
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.82870
• PSA: 173.98000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroid glucuronide conjugates
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid glucuronide conjugates